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Compound of Interest

Compound Name: Lentztrehalose C

Cat. No.: B10855774

For immediate reference, treat Lentztrehalose C as a non-hazardous chemical waste. Follow
standard laboratory procedures for chemical disposal. Small quantities can typically be
dissolved in a large amount of water and flushed down the drain, while larger quantities should
be collected in a designated chemical waste container for disposal by a licensed contractor.

Lentztrehalose C, a novel cyclized analog of trehalose, is gaining attention in biomedical
research for its potential as an autophagy inducer.[1][2] While specific safety data sheets (SDS)
for Lentztrehalose C are not yet widely available due to its novelty, its structural similarity to
the non-hazardous compound trehalose and initial research findings suggest a low toxicity
profile.[3] This guide provides essential information for the safe and proper disposal of
Lentztrehalose C in a laboratory setting, ensuring the safety of personnel and compliance with
standard regulations.

Key Safety Considerations

Current research indicates that Lentztrehalose C exhibits low toxicity to mammalian cells and
microbes.[3] It is a stable analog of trehalose and is only minimally hydrolyzed by the enzyme
trehalase.[1][2] Despite its apparent low hazard, it is crucial to handle Lentztrehalose C with
standard laboratory precautions.

Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat and closed-toe shoes.
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e Use nitrile gloves to prevent skin contact.
o Wear safety glasses to protect from splashes.

Disposal Procedures

The appropriate disposal method for Lentztrehalose C depends on the quantity and the form
of the waste (solid or aqueous solution).

For Small Quantities (typically < 1 gram solid or < 100 mL of a dilute solution):
o Dissolution: Dissolve the solid Lentztrehalose C in a large volume of water.
 Dilution: Further dilute the solution with running water.

o Drain Disposal: Pour the diluted solution down the sanitary sewer drain, followed by flushing
with a copious amount of water.

For Large Quantities or Bulk Material:

o Collection: Collect waste Lentztrehalose C (solid or concentrated liquid) in a clearly labeled,
sealed, and appropriate chemical waste container.

o Labeling: The label should include "Waste Lentztrehalose C," the approximate quantity, and
the date.

o Storage: Store the waste container in a designated and secure chemical waste storage area.

» Professional Disposal: Arrange for pickup and disposal by a licensed environmental waste
management contractor.

Contaminated Materials:

Any materials, such as pipette tips, tubes, or paper towels, that come into contact with
Lentztrehalose C should be disposed of in the regular laboratory solid waste stream, unless
institutional policy dictates otherwise for non-hazardous chemical waste.

Quantitative Data Summary
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As Lentztrehalose C is a research compound, specific quantitative disposal limits have not
been established. The disposal procedures outlined above are based on general laboratory
safety guidelines for non-hazardous chemicals. For comparison, the related compound,
trehalose, is generally considered safe for drain disposal in small quantities.

Parameter Guideline Source

o Low toxicity to mammalian _
Toxicity ) Published Research
cells and microbes.[3]

Not currently listed as a General Chemical Safety
Regulatory Status )
hazardous waste. Information

) N Drain disposal with copious )
Disposal of Small Quantities Standard Laboratory Practice
amounts of water.

) - Collection for professional .
Disposal of Large Quantities di | Standard Laboratory Practice
isposal.

Experimental Protocols

Currently, there are no specific experimental protocols cited for the disposal of Lentztrehalose
C. The procedures provided are derived from standard best practices for the management of
non-hazardous laboratory chemical waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Lentztrehalose C.

v Dissolve in large Further dilute Dispose down
e volume of water with running water sanitary sewer

Small Quantity?
Lentztrehalose G \Waste (<1g solid or <100mL dilute solution)
No
Collect in labeled Store in designated Dispose via licensed
chemical waste container waste area waste contractor
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Caption: Decision workflow for the proper disposal of Lentztrehalose C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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